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Compound of Interest

Compound Name: Methylenephenanthrene

Cat. No.: B1676456 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals handling

Methylenephenanthrene. Due to the limited availability of specific safety data for

Methylenephenanthrene, the following guidelines are based on the known hazards of

structurally similar Polycyclic Aromatic Hydrocarbons (PAHs), such as Phenanthrene and its

methylated analogs. It is imperative to handle Methylenephenanthrene with the utmost

caution, assuming it may pose similar or greater hazards.

Hazard Assessment and Personal Protective
Equipment (PPE)
Methylenephenanthrene is a Polycyclic Aromatic Hydrocarbon (PAH). PAHs as a class are

known for their potential to be toxic, and some are considered carcinogenic. Phenanthrene, a

closely related compound, is harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[1][2][3] Symptoms of exposure to similar compounds can include skin and eye

irritation.[4] Therefore, a stringent approach to personal protection is mandatory.

Engineering Controls:

All handling of Methylenephenanthrene should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[5]

Emergency eyewash stations and safety showers must be readily accessible.
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Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against potential exposure. The following table outlines the minimum required PPE for

handling Methylenephenanthrene.

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield worn in

combination with safety

glasses.

Protects against splashes,

dust, and vapors that can

cause serious eye irritation or

damage.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Consult a glove compatibility

chart for specific breakthrough

times.

Prevents skin contact, which

can lead to irritation and

potential absorption of the

chemical.

Body Protection

A flame-resistant lab coat worn

over personal clothing. For

larger quantities, a chemical-

resistant apron is

recommended.

Protects against spills and

contamination of personal

clothing. Flame-resistant

material is crucial due to the

combustible nature of similar

compounds.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates (e.g., P100).[1]

Required when handling the

solid compound outside of a

fume hood or when there is a

risk of aerosol or dust

generation to prevent

inhalation of harmful particles.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Methylenephenanthrene is essential to minimize risk.

Preparation:

Ensure the chemical fume hood is functioning correctly.
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Gather all necessary equipment and reagents before introducing

Methylenephenanthrene to the work area.

Don the appropriate PPE as detailed in the table above.

Handling:

Handle the compound exclusively within the fume hood.

Avoid the formation of dust and aerosols.[4]

Use dedicated spatulas and glassware.

If heating the compound, do so with extreme caution as it may be combustible and can

emit toxic fumes upon decomposition.[4]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Carefully remove and dispose of contaminated PPE as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Managing Methylenephenanthrene
Waste
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance. All Methylenephenanthrene waste is to be considered hazardous.

Waste Segregation:

Segregate all Methylenephenanthrene waste, including contaminated labware (gloves,

wipes, pipette tips), from other waste streams.[5]

Containerization:
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Use a dedicated, leak-proof, and clearly labeled hazardous waste container with a secure

lid. The label should read "Hazardous Waste: Methylenephenanthrene".[5]

Disposal Procedure:

Solid Waste: Collect in the designated hazardous waste container.

Liquid Waste: If dissolved in a solvent, collect in a compatible, sealed waste container. Do

not pour down the drain.

Empty Containers: Triple-rinse with a suitable solvent. The rinsate must be collected as

hazardous waste. After rinsing, deface the original label and dispose of the container

according to institutional guidelines.[5]

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office. All waste must be disposed of in accordance with local,

state, and federal regulations.[1][6]

Quantitative Data Summary (Based on
Phenanthrene as an Analog)

Property Value Source(s)

Molecular Formula C₁₄H₁₀ [3]

Molecular Weight 178.2 g/mol [3]

Appearance
Colorless to white crystalline

solid
[7]

Melting Point 95 - 101 °C / 203 - 213.8 °F [2]

Boiling Point 332 °C / 629.6 °F [3]

Solubility in Water Insoluble [2]

Vapor Pressure 1 mmHg @ 116 °C [2]
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Caption: Workflow for the safe handling and disposal of Methylenephenanthrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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